Cas no 100125-88-0 (2-bromo-4-ethylpropiophenone)

2-Bromo-4-ethylpropiophenone is a brominated aromatic ketone with the molecular formula C₁₁H₁₃BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent enhances reactivity, facilitating nucleophilic substitution and coupling reactions, while the ethyl and propionyl groups contribute to structural diversity in synthetic pathways. The compound is characterized by its stability under standard conditions and high purity, making it suitable for precise applications in research and industrial processes. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
2-bromo-4-ethylpropiophenone structure
2-bromo-4-ethylpropiophenone structure
Product Name:2-bromo-4-ethylpropiophenone
CAS No:100125-88-0
MF:C11H13BrO
MW:241.124322652817
CID:105994
PubChem ID:20187495
Update Time:2025-06-25

2-bromo-4-ethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-ethylpropiophenone
    • SCHEMBL10730260
    • 2-Bromo-1-(4-ethylphenyl)-1-propanone
    • LHNIZFOPIIXWPB-UHFFFAOYSA-N
    • 2-bromo-1-(4-ethylphenyl)propan-1-one
    • SY358291
    • 100125-88-0
    • 2-Bromo-4'-ethylpropiophenone
    • Inchi: 1S/C11H13BrO/c1-3-9-4-6-10(7-5-9)11(13)8(2)12/h4-8H,3H2,1-2H3
    • InChI Key: LHNIZFOPIIXWPB-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 240.01499
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-bromo-4-ethylpropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010000104-250mg
2-Bromo-4'-ethylpropiophenone
100125-88-0 97%
250mg
$470.40 2023-09-04
Alichem
A010000104-500mg
2-Bromo-4'-ethylpropiophenone
100125-88-0 97%
500mg
$790.55 2023-09-04
Alichem
A010000104-1g
2-Bromo-4'-ethylpropiophenone
100125-88-0 97%
1g
$1504.90 2023-09-04

Additional information on 2-bromo-4-ethylpropiophenone

Comprehensive Overview of 2-Bromo-4-ethylpropiophenone (CAS No. 100125-88-0): Properties, Applications, and Industry Insights

2-Bromo-4-ethylpropiophenone (CAS No. 100125-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This aromatic ketone derivative features a bromine substituent at the 2-position and an ethyl group at the 4-position, making it a versatile intermediate in synthetic chemistry. Researchers frequently search for "2-Bromo-4-ethylpropiophenone synthesis" or "CAS 100125-88-0 applications," reflecting its relevance in modern organic synthesis.

The compound's molecular formula, C11H13BrO, and molecular weight of 241.13 g/mol contribute to its utility in cross-coupling reactions and as a precursor for complex molecules. Recent trends in green chemistry have spurred interest in "sustainable synthesis of brominated ketones," with 2-Bromo-4-ethylpropiophenone serving as a case study for optimizing halogenated compound production. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, addressing frequent queries about "how to analyze 2-Bromo-4-ethylpropiophenone purity."

In pharmaceutical applications, this compound has shown promise as a building block for bioactive molecules. Industry forums often discuss "2-Bromo-4-ethylpropiophenone in drug discovery," particularly its role in creating kinase inhibitors and antimicrobial agents. The compound's crystalline structure and solubility profile (soluble in organic solvents like ethanol and dichloromethane) make it suitable for controlled reactions, a topic frequently explored in "organic synthesis optimization" discussions.

From a commercial perspective, 2-Bromo-4-ethylpropiophenone manufacturers emphasize strict quality control measures to meet research-grade standards. Searches for "CAS 100125-88-0 suppliers" often focus on batch consistency and documentation, reflecting the compound's use in regulated environments. Storage recommendations typically suggest cool, dry conditions in amber glass containers to maintain stability, addressing common concerns about "handling brominated aromatic compounds."

Emerging research explores the compound's potential in material science, particularly in polymer modification and liquid crystal development. The "2-position bromination effect" on molecular properties remains a subject of academic interest, with recent publications examining its influence on electronic characteristics of derived materials. This aligns with growing searches for "functionalized propiophenones in advanced materials."

Regulatory compliance remains crucial when working with 2-Bromo-4-ethylpropiophenone. While not classified as hazardous under standard protocols, proper laboratory safety practices should always be followed. Frequent questions about "CAS 100125-88-0 safety data" highlight the need for clear technical documentation, which reputable suppliers provide through Material Safety Data Sheets (MSDS).

The global market for 2-Bromo-4-ethylpropiophenone reflects increasing demand from Asia-Pacific research institutions and North American pharmaceutical companies. Market analyses often cite "brominated aromatic ketone market trends" as indicators of specialty chemical sector growth. Pricing factors include bromine availability and synthetic route efficiency, with cost optimization being a frequent topic in industry publications.

Future developments may focus on catalytic bromination methods to improve the compound's synthetic accessibility and environmental footprint. Academic and industrial researchers continue to investigate "novel derivatives of 4-ethylpropiophenone," expanding the potential applications of this valuable chemical intermediate while addressing sustainability concerns in halogen chemistry.

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